N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C24H18ClNO4
• Molecular Weight: 419.9 g/mol
• IUPAC Name: N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C24H18ClNO4/c1-15-5-4-6-18(13-15)29-14-21(27)26-22-19-7-2-3-8-20(19)30-24(22)23(28)16-9-11-17(25)12-10-16/h2-13H,14H2,1H3,(H,26,27)
• InChI Key: ASGJWCRLEJQZCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(OC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)Cl

Description

N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3-methylphenoxy)acetamide is a complex organic compound that features a benzofuran core, a chlorobenzoyl group, and a methylphenoxy acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3-methylphenoxy)acetamide typically involves multiple steps:

Formation of the Benzofuran Core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Chlorobenzoyl Group: This step often involves the acylation of the benzofuran core using 4-chlorobenzoyl chloride in the presence of a Lewis acid catalyst.

Attachment of the Methylphenoxy Acetamide Moiety: This can be done through a nucleoph